Cas no 1246521-35-6 ((2-fluoro-6-methylphenyl)methyl(methyl)amine)

• Product Name: (2-fluoro-6-methylphenyl)methyl(methyl)amine
• CAS No: 1246521-35-6
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 5923945
• PubChem ID: 84731298
• Update Time: 2025-05-26

(2-fluoro-6-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-fluoro-N,6-dimethyl-
• (2-fluoro-6-methylphenyl)methyl(methyl)amine
• 1246521-35-6
• 1-(2-Fluoro-6-methylphenyl)-N-methylmethanamine
• SCHEMBL14613959
• [(2-fluoro-6-methylphenyl)methyl](methyl)amine
• EN300-1855644
• A1-38448

• Inchi： 1S/C9H12FN/c1-7-4-3-5-9(10)8(7)6-11-2/h3-5,11H,6H2,1-2H3
• InChI Key： OMHQDGWHGXXTCS-UHFFFAOYSA-N
• SMILES： C1(CNC)=C(C)C=CC=C1F

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Additional information on (2-fluoro-6-methylphenyl)methyl(methyl)amine

Comprehensive Overview of (2-fluoro-6-methylphenyl)methyl(methyl)amine (CAS No. 1246521-35-6)

The compound (2-fluoro-6-methylphenyl)methyl(methyl)amine (CAS No. 1246521-35-6) is a fluorinated aromatic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and methyl substituents on the phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for (2-fluoro-6-methylphenyl)methyl(methyl)amine?" The synthesis typically involves the reductive amination of 2-fluoro-6-methylbenzaldehyde with methylamine, followed by purification steps to achieve high yields. Advanced techniques like flow chemistry and catalytic hydrogenation have been employed to optimize the process, addressing the growing demand for green chemistry and sustainable synthesis in the industry.

In recent years, the compound has been linked to studies on neurotransmitter modulation, a hot topic in neuroscience. Its structural similarity to known dopamine receptor ligands has prompted investigations into its potential effects on cognitive function and mood disorders. This aligns with the rising public interest in mental health therapeutics and personalized medicine, as evidenced by search trends on platforms like Google Scholar and PubMed.

Another area of interest is the compound's role in crop protection formulations. The fluoro moiety enhances the lipophilicity and bioavailability of agrochemicals, making it a key component in pesticide development. With the global push toward precision agriculture, researchers are examining how derivatives of (2-fluoro-6-methylphenyl)methyl(methyl)amine can contribute to targeted pest control with minimal environmental impact.

From a regulatory perspective, the compound's safety profile and toxicological data are frequently queried in scientific databases. While it is not classified as hazardous under current guidelines, proper handling protocols are recommended due to its amine functionality. This underscores the importance of chemical safety in industrial and laboratory settings, a topic that remains highly relevant in 2024.

In summary, (2-fluoro-6-methylphenyl)methyl(methyl)amine (CAS No. 1246521-35-6) represents a versatile building block with applications spanning pharmaceuticals, agrochemicals, and material science. Its integration into cutting-edge research reflects broader trends in molecular design and functional materials, making it a compound of enduring scientific and commercial interest.